Cas no 886732-72-5 (Benzoic acid, 3-[[[(4-methylphenyl)sulfonyl]amino]methyl]-)

Benzoic acid, 3-[[[(4-methylphenyl)sulfonyl]amino]methyl]- structure
886732-72-5 structure
Product Name:Benzoic acid, 3-[[[(4-methylphenyl)sulfonyl]amino]methyl]-
CAS No:886732-72-5
MF:C15H15NO4S
MW:305.34890294075
CID:1928585
Update Time:2025-01-07

Benzoic acid, 3-[[[(4-methylphenyl)sulfonyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[[[(4-methylphenyl)sulfonyl]amino]methyl]-
    • Inchi: 1S/C15H15NO4S/c1-11-5-7-14(8-6-11)21(19,20)16-10-12-3-2-4-13(9-12)15(17)18/h2-9,16H,10H2,1H3,(H,17,18)
    • InChI Key: SWBDXAZFSBQPRO-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC(CNS(C2=CC=C(C)C=C2)(=O)=O)=C1

Experimental Properties

  • Density: 1.330±0.06 g/cm3(Predicted)
  • Boiling Point: 529.1±60.0 °C(Predicted)
  • pka: 4.15±0.10(Predicted)
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